Cas no 886119-76-2 (2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid)

• Product Name: 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid
• CAS No: 886119-76-2
• MF: C₁₄H₁₂BrNO₅S
• MW: 386.217782020569
• CID: 6621249
• PubChem ID: 16004594
• Update Time: 2025-06-12

2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid
• Benzoic acid, 2-[[(5-bromo-2-methoxyphenyl)sulfonyl]amino]-
• 2-[(5-bromo-2-methoxyphenyl)sulfonylamino]benzoic acid
• 2-(5-bromo-2-methoxyphenylsulfonamido)benzoic acid
• 2-(5-bromo-2-methoxybenzenesulfonamido)benzoic acid
• Z45511928
• AP-263/43371489
• 886119-76-2
• AKOS002288627
• F3202-0147

• Inchi： 1S/C14H12BrNO5S/c1-21-12-7-6-9(15)8-13(12)22(19,20)16-11-5-3-2-4-10(11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： WSQHFXPEZNXZPQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NS(C1=CC(Br)=CC=C1OC)(=O)=O

Computed Properties

• Exact Mass: 384.96196g/mol
• Monoisotopic Mass: 384.96196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.670±0.06 g/cm3(Predicted)
• Boiling Point: 560.3±60.0 °C(Predicted)
• pka: 3.25±0.36(Predicted)

Additional information on 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid

2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid (CAS No. 886119-76-2): A Comprehensive Overview

2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid (CAS No. 886119-76-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as BMS-540215, has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

The molecular formula of 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid is C₁₄H₁₃BrNO₄S, with a molecular weight of approximately 357.23 g/mol. The compound features a benzoic acid moiety linked to a sulfonyl group, which is itself attached to a 5-bromo-2-methoxyphenyl ring. This intricate structure confers the compound with specific chemical properties, such as solubility in polar solvents and reactivity in various chemical reactions.

The presence of the bromine atom and the methoxy group on the phenyl ring adds to the compound's versatility in terms of functionalization and derivatization. The sulfonyl group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. These characteristics make 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid an attractive candidate for further chemical modifications and biological studies.

Synthesis Methods

The synthesis of 2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 5-bromo-2-methoxybenzenesulfonyl chloride with 2-amino benzoic acid in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative synthetic route involves the coupling of 5-bromo-2-methoxybenzenesulfonyl chloride with aniline derivatives followed by esterification or amidation to form the final product. These methods offer flexibility in terms of yield and purity, allowing researchers to optimize the synthesis process based on their specific requirements.

Biological Activities and Applications

2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers found that BMS-540215 effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This inhibition was observed at low micromolar concentrations, suggesting that the compound could be a potential lead for developing new anti-inflammatory drugs.

Furthermore, preliminary studies have indicated that BMS-540215 may have anti-cancer properties by inducing apoptosis in cancer cells. A study conducted by a team at Harvard Medical School demonstrated that treatment with this compound led to significant cell death in various cancer cell lines, including breast cancer and colon cancer cells. These findings highlight the potential of BMS-540215 as a candidate for further preclinical and clinical evaluation.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the therapeutic potential of BMS-540215. Several clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases and cancer. These trials aim to provide valuable insights into the pharmacokinetics, pharmacodynamics, and safety profile of the compound in human subjects.

In addition to its therapeutic applications, BMS-540215 has also been explored for its use as a research tool in understanding biological processes. Its ability to modulate specific enzymes and pathways makes it a valuable probe for studying cellular mechanisms involved in inflammation and cancer.

Conclusion

2-{[(5-bromo-2-methoxyphenyl)sulfonyl]amino}benzoic acid (BMS-540215), with its unique chemical structure and biological activities, holds significant promise in various fields of research and development. The ongoing studies and clinical trials will provide crucial data on its potential as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.